Cas no 105578-62-9 (1,2-Benzenedicarboxylic acid, mono[(3,4-dichlorophenyl)methyl] ester)
105578-62-9 structure
Product Name:1,2-Benzenedicarboxylic acid, mono[(3,4-dichlorophenyl)methyl] ester
CAS No:105578-62-9
MF:C15H9Cl2O4
MW:324.13556265831
CID:97458
PubChem ID:71333609
Update Time:2025-04-18
1,2-Benzenedicarboxylic acid, mono[(3,4-dichlorophenyl)methyl] ester Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzenedicarboxylic acid, mono[(3,4-dichlorophenyl)methyl] ester
- 2-[(3,4-dichlorophenyl)methoxycarbonyl]benzoate
- 105578-62-9
- 2-{[(3,4-Dichlorophenyl)methoxy]carbonyl}benzoate
- DTXSID50761836
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- Inchi: 1S/C15H10Cl2O4/c16-12-6-5-9(7-13(12)17)8-21-15(20)11-4-2-1-3-10(11)14(18)19/h1-7H,8H2,(H,18,19)/p-1
- InChI Key: NFROJUJTUBEEQU-UHFFFAOYSA-M
- SMILES: ClC1=C(C=CC(=C1)COC(C1C=CC=CC=1C(=O)[O-])=O)Cl
Computed Properties
- Exact Mass: 322.98787
- Monoisotopic Mass: 322.9877892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 66.43
1,2-Benzenedicarboxylic acid, mono[(3,4-dichlorophenyl)methyl] ester Related Literature
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
105578-62-9 (1,2-Benzenedicarboxylic acid, mono[(3,4-dichlorophenyl)methyl] ester) Related Products
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